Ethyl 5-(3,4-dichlorophenyl)-[1,2,4]oxadiazole-3-carboxylate
Overview
Description
Ethyl 5-(3,4-dichlorophenyl)-[1,2,4]oxadiazole-3-carboxylate is a useful research compound. Its molecular formula is C11H8Cl2N2O3 and its molecular weight is 287.1 g/mol. The purity is usually 95%.
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Scientific Research Applications
Versatile Building Block in Medicinal Chemistry
Ethyl 5-(3,4-dichlorophenyl)-[1,2,4]oxadiazole-3-carboxylate is a versatile building block in medicinal chemistry, enabling the synthesis of a wide range of biologically relevant molecules. A straightforward synthetic route has been designed to produce derivatives of ethyl 5-trichloromethyl-1,2,4-oxadiazole-3-carboxylate, leading to new series of bifunctional 3,5-disubstituted 1,2,4-oxadiazole compounds. These compounds can be integrated into various biologically active molecules under mild reaction conditions, demonstrating the compound's potential in the development of novel therapeutic agents (Ž. Jakopin, 2018).
Synthesis of Antihypertensive Derivatives
This compound serves as a precursor in the synthesis of various derivatives with potential antihypertensive activity. For example, derivatives synthesized from reactions involving ethyl oxalyl chloride and 2-(4-chlorophenylsulfonyl)acetamide oxime have shown antihypertensive effects in rats. This highlights the compound's role in the creation of new antihypertensive drugs through structural modifications aimed at improving activity (A. A. Santilli & R. Morris, 1979).
Antimicrobial Applications
The compound has been utilized in the synthesis of heterocyclic compounds with antimicrobial properties. By undergoing reactions with various nucleophiles, this compound derivatives demonstrating significant antimicrobial efficacy have been developed. These findings underscore the potential of these derivatives in combating microbial infections, offering a pathway to new antimicrobial agents (M. Taha & S. M. El-Badry, 2010).
Role in Neurodegenerative Disease Research
Research indicates that derivatives of this compound can act as potential inhibitors of human monoamine oxidase (MAO) A and B, with notable inhibition values. This suggests their utility as candidates for therapeutic agents in treating neurodegenerative disorders, such as Parkinson’s disease, highlighting the compound's relevance in neuropharmacology research (J. A. Efimova et al., 2023).
Mechanism of Action
Target of Action
Ethyl 5-(3,4-dichlorophenyl)-[1,2,4]oxadiazole-3-carboxylate is a type of 1,2,4-oxadiazole, which has been synthesized as an anti-infective agent . The primary targets of this compound are likely to be the pathogens causing infectious diseases, such as bacteria, viruses, and parasites .
Mode of Action
1,2,4-oxadiazoles are known to possess hydrogen bond acceptor properties due to the electronegativities of nitrogen and oxygen . This property may facilitate the interaction of the compound with its targets, leading to their inhibition .
Biochemical Pathways
As an anti-infective agent, it is likely to interfere with the essential biochemical pathways of the targeted pathogens, thereby inhibiting their growth and proliferation .
Pharmacokinetics
Its predicted density is 1419±006 g/cm3, and its boiling point is predicted to be 4047±550 °C . These properties may influence its bioavailability and pharmacokinetics.
Result of Action
The result of the action of this compound is the inhibition of the growth and proliferation of the targeted pathogens, leading to the alleviation of the infectious diseases caused by these pathogens .
Properties
IUPAC Name |
ethyl 5-(3,4-dichlorophenyl)-1,2,4-oxadiazole-3-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H8Cl2N2O3/c1-2-17-11(16)9-14-10(18-15-9)6-3-4-7(12)8(13)5-6/h3-5H,2H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AUWXXZIMZDSUNU-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=NOC(=N1)C2=CC(=C(C=C2)Cl)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H8Cl2N2O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
287.10 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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